Cas no 5293-56-1 (1,3-Benzenedicarboxylic acid, 2-butyl-)
5293-56-1 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-butyl-
CAS No:5293-56-1
MF:C12H14O4
MW:222.237164020538
CID:358439
PubChem ID:1770912
Update Time:2025-04-19
1,3-Benzenedicarboxylic acid, 2-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 2-butyl-
- 2-butylbenzene-1,3-dicarboxylic acid
- 2-n-butylisophthalic acid
- Oprea1_712224
- AKOS000663746
- HMS1672A08
- DTXSID80365124
- 5293-56-1
- CBDivE_002962
- 2-Butylisophthalic acid
- SCHEMBL679426
- Oprea1_014577
-
- Inchi: 1S/C12H14O4/c1-2-3-5-8-9(11(13)14)6-4-7-10(8)12(15)16/h4,6-7H,2-3,5H2,1H3,(H,13,14)(H,15,16)
- InChI Key: XBVFRINUJXHFCH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C(=O)O)C=1CCCC)=O
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
1,3-Benzenedicarboxylic acid, 2-butyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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